Cas no 852138-50-2 (2-phenyl-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylacetamide)

2-Phenyl-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylacetamide is a synthetic organic compound featuring a carbazole core linked to a phenylacetamide moiety. This structure confers potential biological activity, making it of interest in pharmaceutical and medicinal chemistry research. The carbazole scaffold is known for its diverse pharmacological properties, while the phenylacetamide group may enhance binding affinity or modulate selectivity. The compound's rigid yet flexible framework allows for exploration in drug discovery, particularly in targeting neurological or oncological pathways. Its synthetic accessibility and structural versatility further support its utility as a intermediate or lead compound in the development of novel therapeutic agents.

2-phenyl-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylacetamide structure

852138-50-2 structure

Product Name:2-phenyl-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylacetamide

CAS No:852138-50-2

MF:C₂₁H₂₂N₂O

MW:318.412185192108

CID:6533632

Update Time:2025-06-07

2-phenyl-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

- 2-phenyl-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylacetamide
- Benzeneacetamide, N-[(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl]-
- Inchi： 1S/C21H22N2O/c24-21(13-15-6-2-1-3-7-15)22-14-16-10-11-20-18(12-16)17-8-4-5-9-19(17)23-20/h1-3,6-7,10-12,23H,4-5,8-9,13-14H2,(H,22,24)
- InChI Key： VIQQGTKJBOBILS-UHFFFAOYSA-N
- SMILES： C1(CC(NCC2C=CC3NC4=C(C=3C=2)CCCC4)=O)=CC=CC=C1

Experimental Properties

Density: 1.203±0.06 g/cm3(Predicted)
Boiling Point: 605.1±55.0 °C(Predicted)
pka: 15.82±0.46(Predicted)

2-phenyl-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylacetamide Pricemore >>

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Life Chemicals	F0651-0338-2μmol	2-phenyl-N-[(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl]acetamide	852138-50-2	90%+	2μl	$57.0	2023-05-17
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